Cas no 1177358-97-2 (5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1177358-97-2
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5912054
• PubChem ID: 28803591
• Update Time: 2025-06-25

5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737420
• 5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• 1177358-97-2

• Inchi： 1S/C11H12FN3/c1-7-5-8(3-4-9(7)12)11-10(13)6-14-15(11)2/h3-6H,13H2,1-2H3
• InChI Key： DASMUMYIQCXZEX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine

5-(4-Fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1177358-97-2): An Overview

5-(4-Fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1177358-97-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPMMPA, has garnered attention due to its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

5-(4-Fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 4-fluoro-3-methylphenyl substituent and a methyl group on the pyrazole ring. The presence of the fluorine atom and the methyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various medicinal applications. The compound has a molecular formula of C₁₂H₁₃FN₃ and a molecular weight of approximately 220.25 g/mol.

The physical properties of FMPMMPA include a melting point of around 98°C and good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluoro-3-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate methylating agent such as methyl iodide. This approach has been widely reported in the literature and is known for its high yield and purity.

An alternative synthetic route involves the reaction of 4-fluoro-3-methylbenzonitrile with hydrazine hydrate to form the nitrile hydrazone, which is then cyclized using a base such as potassium tert-butoxide. This method offers a more straightforward pathway to the desired product and has been used in several recent studies.

Biological Activities

FMPMMPA has been extensively studied for its potential therapeutic applications, particularly in the areas of oncology and neurology. One of the key biological activities of this compound is its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, recent research has shown that FMPMMPA can effectively inhibit the activity of Aurora kinase A, an enzyme that plays a crucial role in cell division and is often overexpressed in various types of cancer.

In addition to its anticancer properties, FMPMMPA has also demonstrated potential as an anticonvulsant agent. Studies have shown that it can modulate GABAergic neurotransmission, making it a promising candidate for the treatment of epilepsy and other neurological disorders. The mechanism by which FMPMMPA exerts these effects is still under investigation, but preliminary data suggest that it may act through multiple pathways involving ion channels and neurotransmitter receptors.

Clinical Trials and Research Developments

The promising preclinical results with FMPMMPA have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research continues to explore new applications for FMPMMPA. For example, recent studies have investigated its potential as a radioprotective agent, aiming to reduce radiation-induced damage in normal tissues during cancer therapy. Preliminary findings suggest that FMPMMPA may enhance the therapeutic window of radiotherapy by protecting healthy cells while maintaining or even enhancing the efficacy against cancer cells.

Conclusion

5-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-4-amine (FMPMMPA), with its unique chemical structure and diverse biological activities, represents a promising molecule for further development in medicinal chemistry and pharmaceutical research. The ongoing clinical trials and preclinical studies are expected to provide valuable insights into its therapeutic potential across various disease areas. As research progresses, it is likely that new applications for this compound will be discovered, further expanding its utility in the field of drug discovery.